N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-1,6-di(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

Specification

• Molecular Formula: C18H23N5OS
• Molecular Weight: 357.5 g/mol
• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,6-di(propan-2-yl)pyrazolo[3,4-b]pyridine-4-carboxamide
• Standard InChI: InChI=1S/C18H23N5OS/c1-9(2)15-7-13(14-8-19-23(10(3)4)16(14)21-15)17(24)22-18-20-11(5)12(6)25-18/h7-10H,1-6H3,(H,20,22,24)
• Standard InChI Key: OOSMWIWJESOATC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC(=NC3=C2C=NN3C(C)C)C(C)C)C

Introduction

N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-1,6-di(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a complex organic compound featuring a thiazole ring and a pyrazolo-pyridine structure. This compound is of significant interest in medicinal chemistry due to its potential biological activities and structural uniqueness.

Key Features:

• Molecular Formula: C₁₅H₁₉N₅O₃S

• Molar Mass: Approximately 349.41 g/mol

• Classification: Heterocyclic organic compound, specifically a thiazole derivative

Biological Activities and Potential Applications

This compound is under investigation for its potential applications in medicinal chemistry, particularly due to its thiazole and pyrazolo-pyridine structures. Thiazole derivatives are known for their antimicrobial and anticancer properties, suggesting that this compound could exhibit similar activities.

Potential Applications:

• Pharmaceutical Development: The compound's unique structure makes it a candidate for developing new therapeutic agents.

• Biological Targets: Further research is needed to elucidate its interactions with biological targets and to determine its efficacy and specificity.

Research Findings and Future Directions

Research on N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-1,6-di(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is ongoing, with a focus on understanding its biological activities and therapeutic potential. Clinical trials would be necessary to establish safety profiles and efficacy.

Future Research Directions:

• Mechanism of Action: Elucidating the compound's mechanism of action through pharmacological studies.

• Structural Modifications: Investigating how structural modifications could enhance its biological activity.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Features
N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-1,6-di(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide	C₁₅H₁₉N₅O₃S	349.41 g/mol	Thiazole and pyrazolo-pyridine structures
N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)benzamide	C₁₅H₁₅N₅O₃S	349.41 g/mol	Thiazole and benzamide moieties
N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide	C₁₅H₁₈N₄O₂S	318.4 g/mol	Thiazole and cinnolin structures

This comparative analysis highlights the unique structural features of each compound, which contribute to their potential biological activities and applications in medicinal chemistry.